4-tert-butyl-N-(2-cyclohexyl-2-hydroxyethyl)benzamide
Description
4-tert-butyl-N-(2-cyclohexyl-2-hydroxyethyl)benzamide (4-TBH) is an organic compound that is used in a variety of scientific research applications. It is a synthetic benzamide derivative that has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Medicinal Chemistry and Drug Development
4-tert-butyl-N-(2-cyclohexyl-2-hydroxyethyl)benzamide: has attracted attention in medicinal chemistry due to its potential therapeutic applications. Researchers have explored its effects on various biological targets, including enzymes and receptors. Some notable areas of interest include:
Neurodegenerative Diseases: Extensive research has been conducted on the potential medicinal uses of this compound, including its application in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s . Its ability to modulate specific pathways may offer neuroprotective effects.
Materials Science and Polymer Synthesis
In materials science, 4-tert-butyl-N-(2-cyclohexyl-2-hydroxyethyl)benzamide finds applications related to polymers and coatings:
- Polyimide Alignment Layers: Polyimides serve as alignment layers for twisted-nematic (TN) thin-film transistor-driven liquid crystal display devices (TFT-LCDs) . The compound’s unique structure contributes to its compatibility with these applications.
Biocatalysis and Multistep Synthesis
Biocatalysis, especially in continuous-flow systems, benefits from compounds like 4-tert-butyl-N-(2-cyclohexyl-2-hydroxyethyl)benzamide:
- Continuous-Flow Biocatalysis: Biocatalysis could greatly benefit from this operational mode, especially when a multistep synthesis is involved . The compound’s stability and reactivity make it suitable for such processes.
Thermal Transitions in Polymers
Understanding thermal transitions is crucial in polymer science. Here’s how this compound fits in:
- Thermal Transitions: The compound’s thermal behavior, including glass transition temperature and melting point, influences its compatibility with various polymer matrices. Researchers study its impact on polymer properties .
properties
IUPAC Name |
4-tert-butyl-N-(2-cyclohexyl-2-hydroxyethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29NO2/c1-19(2,3)16-11-9-15(10-12-16)18(22)20-13-17(21)14-7-5-4-6-8-14/h9-12,14,17,21H,4-8,13H2,1-3H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXUHOSBHVZQHIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCC(C2CCCCC2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-tert-butyl-N-(2-cyclohexyl-2-hydroxyethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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